Cas no 14898-67-0 (Ruthenium(Ⅲ) Chloride n-Hydrate)

• Product Name: Ruthenium(Ⅲ) Chloride n-Hydrate
• CAS No: 14898-67-0
• MF: Cl₃H₂ORu
• MW: 225.44427728653
• MDL: MFCD00149845
• CID: 49955
• PubChem ID: 57652984
• Update Time: 2025-10-19

Ruthenium(Ⅲ) Chloride n-Hydrate Chemical and Physical Properties

Names and Identifiers

• Ruthenium(III) Chloride Hydrate
• Ruthenium trichloride hydrate
• RutheniumchloridehydrateRu
• Rutheniumchloride
• Ruodium Chloride Hydrate
• Ruthenium (III) Chloride solution
• Ruthenium chloride Hydrate
• Ruthenium(III) chloride
• Ruthenium trichloride
• Ruthenium trichloride Trichlororuthenium hydrate
• Ruthenium(IV) chloride xhydrate
• Trichlororuthenium hydrate
• Aluminium oxide,active
• Active oxidative aluminum
• RUTHENIUM CHLORIDE, HYDROUS
• activated alumin(I)um oxide
• RUTHENIUM(+3)CHLORIDE HYDRATE
• Rutheniumchloride hydrate
• Ruthenium(III) chloridehydrate
• Ruthenium(Ⅲ) Chloride n-Hydrate
• RutheniuM(III) chloride hydrate ReagentPlus(R)
• RUTHENIUM(III) CHLORIDE HYDRATE14898-67-0
• Ruthenium(III)-chlorid-hydrat
• RUTHENIUM(III) CHLORIDE HYDRATE: 99.9% (36%RU)
• RUTHENIUM(III) CHLORIDE HYDRATE, (36% RU): 99.9%
• Ruthenium(III) chloride hydrate, 99.9% (PGM basis), Ru 38% min
• Ruthenium(III) chloride hydrate, Premion(R), 99.99% (metals basis)

• MDL： MFCD00149845
• Inchi： 1S/3ClH.H2O.Ru/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： BIXNGBXQRRXPLM-UHFFFAOYSA-K
• SMILES： [Ru](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 206.81100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: No data available
• Density: 3.11 g/cm3
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: °C
• PH: <2 (H2O, 20℃)Aqueous solution
• Solubility: Very soluble in water. Soluble in alcohol, acetone.
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -8.98800
• Merck: 14,8302
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water and ethanol.

Ruthenium(Ⅲ) Chloride n-Hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S61
• RTECS：VM2650000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34; R52/53
• Storage Condition：Store at +5°C to +30°C.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ruthenium(Ⅲ) Chloride n-Hydrate

Ruthenium(Ⅲ) Chloride n-Hydrate (CAS No. 14898-67-0): A Versatile Compound in Chemical and Biological Research

Ruthenium(Ⅲ) Chloride n-Hydrate (CAS No. 14898-67-0) is a well-known inorganic compound that has gained significant attention in various fields of chemical and biological research. This compound, also referred to as ruthenium trichloride hydrate, is a coordination complex of ruthenium in the +3 oxidation state, featuring chloride ligands and water molecules of hydration. Its unique properties and versatile applications have made it an essential reagent in both academic and industrial settings.

The chemical formula of Ruthenium(Ⅲ) Chloride n-Hydrate is typically represented as RuCl₃·nH₂O, where the value of n can vary depending on the specific sample. The compound is a dark green to black solid that is highly soluble in water, making it easy to handle and use in various reactions. Its solubility and stability in aqueous solutions have contributed to its widespread use in catalysis, materials science, and bioinorganic chemistry.

In the field of catalysis, Ruthenium(Ⅲ) Chloride n-Hydrate has been extensively studied for its ability to promote a wide range of chemical transformations. One of the most notable applications is its use as a catalyst in the hydroformylation of alkenes, a process that converts alkenes into aldehydes using carbon monoxide and hydrogen. Recent research has shown that ruthenium-based catalysts, including Ruthenium(Ⅲ) Chloride n-Hydrate, can achieve high selectivity and activity under mild conditions, making them attractive alternatives to traditional homogeneous catalysts.

Beyond catalysis, Ruthenium(Ⅲ) Chloride n-Hydrate has found applications in the synthesis of advanced materials. For instance, it serves as a precursor for the preparation of ruthenium-based nanoparticles, which have unique optical, electronic, and magnetic properties. These nanoparticles are being explored for use in sensors, energy storage devices, and biomedical applications. Recent studies have demonstrated that ruthenium nanoparticles derived from Ruthenium(Ⅲ) Chloride n-Hydrate exhibit excellent catalytic activity in hydrogen evolution reactions (HER), a critical step in renewable energy technologies.

In the realm of bioinorganic chemistry, Ruthenium(Ⅲ) Chloride n-Hydrate has been investigated for its potential therapeutic applications. Ruthenium complexes have shown promise as anticancer agents due to their ability to interact with DNA and disrupt cellular processes. Specifically, Ruthenium(Ⅲ) Chloride n-Hydrate has been used as a starting material for the synthesis of various ruthenium-based drugs that exhibit selective cytotoxicity against cancer cells. Recent clinical trials have highlighted the potential of these compounds to overcome resistance mechanisms commonly associated with traditional platinum-based chemotherapy.

The versatility of Ruthenium(Ⅲ) Chloride n-Hydrate extends to its use as a model compound for studying metal-ligand interactions and coordination chemistry. Its well-defined structure and ease of modification make it an ideal candidate for fundamental research into the electronic and geometric properties of transition metal complexes. This knowledge has far-reaching implications for the design of new catalysts, materials, and therapeutic agents.

In summary, Ruthenium(Ⅲ) Chloride n-Hydrate (CAS No. 14898-67-0) is a multifaceted compound with a wide range of applications in chemical and biological research. From catalysis and materials science to bioinorganic chemistry and drug development, its unique properties continue to drive innovation across multiple disciplines. As research progresses, it is likely that new applications for this versatile compound will be discovered, further cementing its importance in the scientific community.